Cas no 2228829-25-0 (3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-1,2-oxazol-5-amine)

• Product Name: 3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-1,2-oxazol-5-amine
• CAS No: 2228829-25-0
• MF: C₉H₁₂N₄OS
• MW: 224.282779693604
• CID: 6141789
• PubChem ID: 165876420
• Update Time: 2025-10-22

3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-1,2-oxazol-5-amine
• EN300-1741437
• 3-[2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl]-1,2-oxazol-5-amine
• 2228829-25-0

• Inchi： 1S/C9H12N4OS/c1-5-8(6-4-7(10)14-12-6)15-9(11-5)13(2)3/h4H,10H2,1-3H3
• InChI Key： DWXRHMDOWGENBN-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C1C=C(N)ON=1)N(C)C

Computed Properties

• Exact Mass: 224.07318219g/mol
• Monoisotopic Mass: 224.07318219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 96.4Ų

Additional information on 3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-1,2-oxazol-5-amine

Comprehensive Overview of 3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-1,2-oxazol-5-amine (CAS No. 2228829-25-0)

The compound 3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-1,2-oxazol-5-amine (CAS No. 2228829-25-0) is a heterocyclic organic molecule featuring a unique combination of thiazole and oxazole rings. Its structural complexity and functional groups make it a subject of interest in pharmaceutical research, particularly in the development of novel therapeutic agents. The presence of both dimethylamino and amine moieties enhances its potential as a building block for drug discovery, aligning with current trends in small-molecule drug design and targeted therapy.

In recent years, the demand for heterocyclic compounds like 3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-1,2-oxazol-5-amine has surged due to their versatility in medicinal chemistry. Researchers are increasingly exploring its applications in kinase inhibition, anti-inflammatory pathways, and neuroprotective mechanisms. This aligns with growing public interest in precision medicine and personalized healthcare, topics frequently searched in academic and AI-driven platforms. The compound's CAS No. 2228829-25-0 serves as a critical identifier for regulatory and scientific documentation, ensuring traceability in global research databases.

The synthesis of 3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-1,2-oxazol-5-amine involves multi-step organic reactions, often leveraging catalytic cross-coupling and cyclization techniques. Its thiazole-oxazole hybrid structure contributes to its stability and bioavailability, key factors in drug-likeness assessments. As the pharmaceutical industry shifts toward fragment-based drug discovery, this compound’s modular design offers opportunities for structure-activity relationship (SAR) studies, a hot topic in computational chemistry forums.

From a commercial perspective, CAS No. 2228829-25-0 is cataloged by specialty chemical suppliers catering to high-throughput screening (HTS) libraries. Its relevance to orphan drug development and rare disease research further amplifies its market value. Online searches for "thiazole derivatives in drug discovery" or "oxazole-based bioactive molecules" often highlight this compound’s potential, reflecting its alignment with trending scientific queries.

Environmental and safety profiles of 3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-1,2-oxazol-5-amine are rigorously evaluated under Good Laboratory Practice (GLP) standards. While not classified as hazardous, its handling requires adherence to chemical hygiene protocols, a concern frequently addressed in laboratory safety webinars and STEM education resources. This emphasis on safety resonates with public searches for "safe handling of research chemicals" and "green chemistry alternatives."

In conclusion, 3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-1,2-oxazol-5-amine (CAS No. 2228829-25-0) exemplifies the intersection of cutting-edge chemistry and biomedical innovation. Its multifaceted applications and compliance with regulatory frameworks position it as a pivotal candidate in next-generation therapeutics, answering the call for sustainable drug development—a theme dominating contemporary scientific discourse.